Cas no 455264-31-0 (Zaurategrast)

• Product Name: Zaurategrast
• CAS No: 455264-31-0
• MF: C₂₆H₂₅BrN₄O₃
• MW: 521.405705213547
• CID: 68154
• PubChem ID: 10186367
• Update Time: 2025-07-09

Zaurategrast Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-((2,7-Naphthyridin-1-yl)amino)phenyl)-2-((2-bromo-3-oxospiro[3.5]non-1-en-1-yl)amino)propanoic acid
• Zaurategrast
• CDP323
• ZAURATEGRAST (CDP323)
• (2S)-2-(2-bromo-3-oxospiro[3,5]non-1-en-1-ylamino)-3-[4-([2,7]naphthyridin-1-ylamino)phenyl]propionic acid
• (2S)-2-(2-Bromo-3-oxo-spiro[3.5]non-1-en-1-ylamino)-3-[4-([2,7]naphthyridin-1-ylamino)phenyl]propanoic acid
• ANW-64932
• CDP-323
• CS-0322
• CTK8C0588
• UNII-06A0IC74I3
• Zaurategrast [INN]
• N-(2-Bromo-3-oxospiro[3.5]non-1-en-1-yl)-4-(2,7-naphthyridin-1-ylamino)-L-phenylalanine
• 06A0IC74I3
• L-PHENYLALANINE, N-(2-BROMO-3-OXOSPIRO(3.5)NON-1-EN-1-YL)-4-(2,7-NAPHTHYRIDIN-1-YLAMINO)-
• AKOS016005046
• CT-7758
• NCGC00378753-01
• MS-29665
• (2S)-2-[(2-bromo-3-oxospiro[3.5]non-1-en-1-yl)amino]-3-[4-(2,7-naphthyridin-1-ylamino)phenyl]propanoic acid
• (2S)-2-((2-Bromo-3-oxospiro(3.5)non-1-en-1-yl)amino)-3-(4-((2,7-naphthyridin-1-yl)amino)phenyl)propanoic acid
• N-(2-BROMO-3-OXOSPIRO(3.5)NON-1-EN-1-YL)-4-(2,7-NAPHTHYRIDIN-1-YLAMINO)-L-PHENYLALANINE
• HY-70073
• ZAURATEGRAST [WHO-DD]
• SCHEMBL2976322
• CHEMBL4303708
• F83665
• GTPL11488
• (S)-3-(4-((2,7-NAPHTHYRIDIN-1-YL)AMINO)PHENYL)-2-((2-BROMO-3-OXOSPIRO(3.5)NON-1-EN-1-YL)AMINO)PROPANOIC ACID
• Q166806
• DTXSID90196547
• CT7758
• 455264-31-0
• (2S)-2-((2-bromo-3-oxospiro(3.5)non-1-en-1-yl)amino)-3-(4-(2,7-naphthyridin-1-ylamino)phenyl)propanoic acid
• zaurategrastum
• DA-68809
• BRD-K40870905-001-01-7
• DTXCID30119038

• MDL： MFCD16657118
• Inchi： 1S/C26H25BrN4O3/c27-21-22(26(23(21)32)10-2-1-3-11-26)31-20(25(33)34)14-16-4-6-18(7-5-16)30-24-19-15-28-12-8-17(19)9-13-29-24/h4-9,12-13,15,20,31H,1-3,10-11,14H2,(H,29,30)(H,33,34)/t20-/m0/s1
• InChI Key： KYHVWHYLKOHLKA-FQEVSTJZSA-N
• SMILES： BrC1C(C2(C=1N[C@H](C(=O)O)CC1C=CC(=CC=1)NC1C3C=NC=CC=3C=CN=1)CCCCC2)=O

Computed Properties

• Exact Mass: 520.11100g/mol
• Monoisotopic Mass: 520.11100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.53
• PSA: 104.21000
• LogP: 5.56230

Zaurategrast Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Zaurategrast

Zaurategrast (CAS No. 455264-31-0): An Advanced Chemotherapeutic Agent for Hematopoietic Stem Cell Mobilization

Zaurategrast (CAS No. 455264-31-0) is a potent and selective CXCR4 antagonist that has gained significant attention in the field of hematopoietic stem cell (HSC) mobilization. This compound, also known as PF-06738580 or AMD3100, has been extensively studied for its ability to enhance the mobilization of HSCs from the bone marrow into the peripheral blood, a critical step in various hematological and oncological treatments.

The CXCR4 receptor plays a crucial role in the homing and retention of HSCs in the bone marrow. By blocking this receptor, Zaurategrast effectively disrupts the interaction between CXCR4 and its ligand, stromal cell-derived factor-1 (SDF-1), leading to the release of HSCs into the bloodstream. This mechanism of action makes Zaurategrast an invaluable tool in the mobilization of HSCs for autologous and allogeneic stem cell transplantation.

Recent clinical trials have demonstrated the efficacy and safety of Zaurategrast in various patient populations. A Phase II study published in the Blood Advances journal reported that Zaurategrast significantly increased the number of CD34+ cells in peripheral blood within 24 hours of administration, compared to placebo. This rapid mobilization is particularly beneficial for patients requiring urgent stem cell transplantation.

In addition to its primary role in HSC mobilization, Zaurategrast has shown promise in other therapeutic areas. Preclinical studies have indicated that Zaurategrast can enhance the efficacy of chemotherapy by improving drug delivery to tumor sites. The compound's ability to disrupt the CXCR4/SDF-1 axis may also have implications for treating certain types of cancer, such as multiple myeloma and acute myeloid leukemia, where this axis is known to play a role in tumor progression and metastasis.

The pharmacokinetic properties of Zaurategrast have been well-characterized. It has a short half-life, which allows for precise dosing and minimizes potential side effects. The compound is rapidly absorbed following subcutaneous administration and is metabolized primarily by hepatic enzymes. This favorable pharmacokinetic profile makes Zaurategrast suitable for repeated dosing regimens, which are often required in clinical settings.

Safety data from clinical trials have shown that Zaurategrast is generally well-tolerated by patients. Common side effects include transient hypotension, flushing, and nausea, which are typically mild and resolve without intervention. More serious adverse events are rare but can include allergic reactions and gastrointestinal disturbances. Ongoing research aims to further optimize dosing regimens and identify patient populations most likely to benefit from treatment with Zaurategrast.

The development of Zaurategrast has been driven by a growing need for more effective and safer methods of HSC mobilization. Traditional agents such as granulocyte colony-stimulating factor (G-CSF) have been associated with significant side effects, including bone pain and splenic enlargement. Zaurategrast, with its targeted mechanism of action, offers a promising alternative that can improve patient outcomes while reducing treatment-related complications.

Future directions for research on Zaurategrast include exploring its potential in combination with other therapeutic agents to enhance overall treatment efficacy. For example, combining Zaurategrast with chemotherapeutic drugs or immunotherapies may lead to synergistic effects that improve patient responses and survival rates. Additionally, studies are underway to investigate the use of Zaurategrast in pediatric populations and patients with rare hematological disorders.

In conclusion, Zaurategrast (CAS No. 455264-31-0) represents a significant advancement in the field of hematopoietic stem cell mobilization. Its unique mechanism of action, favorable pharmacokinetic profile, and demonstrated safety make it a valuable tool for improving patient outcomes in various clinical settings. As research continues to uncover new applications and optimize its use, Zaurategrast is poised to play an increasingly important role in modern medicine.